Cas no 86669-33-2 (di-tert-butyl N-(4-{[(2,4-diaminopteridin-6-yl)methyl](methyl)amino}benzoyl)glutamate)
amino}benzoyl)glutamate structure](https://www.kuujia.com/scimg/cas/86669-33-2x500.png)
86669-33-2 structure
Product name:di-tert-butyl N-(4-{[(2,4-diaminopteridin-6-yl)methyl](methyl)amino}benzoyl)glutamate
di-tert-butyl N-(4-{[(2,4-diaminopteridin-6-yl)methyl](methyl)amino}benzoyl)glutamate Chemical and Physical Properties
Names and Identifiers
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- di-tert-butyl N-(4-{[(2,4-diaminopteridin-6-yl)methyl](methyl)amino}benzoyl)glutamate
- ditert-butyl 2-[[4-[(2,4-diaminopteridin-6-yl)methyl-methylamino]benzoyl]amino]pentanedioate
- SCHEMBL14419769
- 86669-33-2
- DTXSID40330398
- NSC-251989
- NSC251989
- CHEMBL32930
- L-Glutamic acid,4-diamino-6-pteridinyl)methyl]methylamino]benzoyl]-, bis(1,1-dimethylethyl) ester
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- Inchi: InChI=1S/C28H38N8O5/c1-27(2,3)40-20(37)13-12-19(25(39)41-28(4,5)6)33-24(38)16-8-10-18(11-9-16)36(7)15-17-14-31-23-21(32-17)22(29)34-26(30)35-23/h8-11,14,19H,12-13,15H2,1-7H3,(H,33,38)(H4,29,30,31,34,35)
- InChI Key: PPVHSXJZSPOWMU-UHFFFAOYSA-N
- SMILES: CC(C)(C)OC(=O)CCC(C(=O)OC(C)(C)C)NC(=O)C1=CC=C(C=C1)N(C)CC2=CN=C3C(=N2)C(=NC(=N3)N)N
Computed Properties
- Exact Mass: 566.29651634g/mol
- Monoisotopic Mass: 566.29651634g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 41
- Rotatable Bond Count: 13
- Complexity: 899
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 189Ų
di-tert-butyl N-(4-{[(2,4-diaminopteridin-6-yl)methyl](methyl)amino}benzoyl)glutamate Related Literature
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Laia Francàs,Shababa Selim,Sacha Corby,Dongho Lee,Camilo A. Mesa,Ernest Pastor,Kyoung-Shin Choi,James R. Durrant Chem. Sci., 2021,12, 7442-7452
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Fred van Rantwijk,Francesco Secundo,Roger A. Sheldon Green Chem., 2006,8, 282-286
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Yan Song,Xiaocha Wang,Wenbo Mi Phys. Chem. Chem. Phys., 2017,19, 7721-7727
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Fred Wudl Energy Environ. Sci., 2013,6, 392-406
86669-33-2 (di-tert-butyl N-(4-{[(2,4-diaminopteridin-6-yl)methyl](methyl)amino}benzoyl)glutamate) Related Products
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